Cas no 472-61-7 (Astaxanthin)

Astaxanthin is a naturally occurring carotenoid pigment possessing potent antioxidant properties. Its remarkable stability in water and high lipid solubility make it an effective scavenger of free radicals, capable of penetrating cell membranes to offer cellular protection against oxidative stress, inflammation, and photo-oxidative damage.
Astaxanthin structure
Astaxanthin structure
Product Name:Astaxanthin
CAS No:472-61-7
MF:C40H52O4
MW:596.838492393494
MDL:MFCD00672621
CID:37623
PubChem ID:329756132
Update Time:2025-08-25

Astaxanthin Chemical and Physical Properties

Names and Identifiers

    • Astaxanthin
    • 3,3'-DIHYDROXY-B,B-CAROTENE-4,4'-DIONE
    • 3,3-DIHYDROXY-B,B-CAROTENE-4,4-DIONE
    • 3,3'-DIHYDROXY-BETA,BETA-CAROTENE-4,4'-DIONE
    • AXN
    • Astaxanthinenatural
    • 3,3'-Dihydroxy-β,β-carotene-4,4'-dione
    • 3,3Dhydroxy-4,4diketo-b-carotene
    • all-trans-Astaxanthin
    • Astaxanthin Discontinued
    • Astaxanthin(3,3-Dihydroxy-Beta,Beta-Carotene-4,4-Dione)
    • ASTAXANTHIN(AS) (In Solution)
    • Astaxanthin(natural)
    • Astaxanthin, from Alga
    • (3S,3'S)-3,3'-Dihydroxy-β,β-Carotene-4,4'-dione
    • (3S,3′S,all-trans)-3,3′-Dihydroxy-β,β-carotene-4,4′-dione
    • (3S,3′S)-3,3′-Dihydroxy-β,β-Carotene-4,4′-dione
    • 3,3′-Dihydroxy-β-carotene-4,4′-dione
    • trans-Astaxanthin
    • Ovoester
    • Astaxanthine
    • (3S,3'S)-Astaxanthin
    • AstaREAL
    • Natupink
    • BioAstin
    • AstaXin
    • Carophyll Pink
    • Lucantin Pink
    • BioAstin oleoresin
    • Astaxanthin, (3S,3'S)-
    • Astaxanthin (6CI)
    • (3S,3'S)-all-trans-Astaxanthin
    • Astaxanthin, all-trans-
    • 8XPW32PR7I
    • 3,3'-Dihydroxy-beta-carotene-4,4'-dione
    • (3S,3'S)-3,3'-Dihydroxy-beta,beta-carotene-4,4'-dione
    • MQZIGYBFDRPAKN-UWFIBFSHSA-N
    • E 161j
    • 7542-45-2
    • (3R,3'S)-3,3'-Dihydroxy-beta,beta-carotene-4,4'-dione
    • meso-Astaxanthin
    • 472-61-7
    • (3R,3'R)-Astaxanthin
    • all-trans-(3S,3'S)-astaxanthin
    • (3R,3'R)-3,3'-Dihydroxy-beta,beta-carotene-4,4'-dione
    • (3R,3'S)-Astaxanthin
    • MDL: MFCD00672621
    • Inchi: 1S/C40H52O4/c1-27(17-13-19-29(3)21-23-33-31(5)37(43)35(41)25-39(33,7)8)15-11-12-16-28(2)18-14-20-30(4)22-24-34-32(6)38(44)36(42)26-40(34,9)10/h11-24,35-36,41-42H,25-26H2,1-10H3
    • InChI Key: MQZIGYBFDRPAKN-UHFFFAOYSA-N
    • SMILES: CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)CC(O)C(=O)C=1C)C)C)C=CC=C(C=CC1C(C)(C)CC(O)C(=O)C=1C)C

Computed Properties

  • Exact Mass: 596.38700
  • Monoisotopic Mass: 596.38656014 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 10
  • Complexity: 1340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 596.8
  • Surface Charge: 0
  • Tautomer Count: 78
  • XLogP3: 10.3
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Color/Form: Red powder
  • Density: 0.9980 (rough estimate)
  • Melting Point: 215-216 ºC
  • Boiling Point: 774.0±60.0℃ at 760 mmHg
  • Flash Point: 206.0±23.1 °C
  • Refractive Index: 1.4760 (estimate)
  • Solubility: DMSO: soluble1mg/mL (warmed)
  • PSA: 74.60000
  • LogP: 8.90540
  • Solubility: Not determined

Astaxanthin Security Information

Astaxanthin Customs Data

  • HS CODE:3203001990
  • Customs Data:

    China Customs Code:

    3203001990

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